Cas no 102934-61-2 (Tricosanedioic acid, 12-oxo-, dimethyl ester)
102934-61-2 structure
Product Name:Tricosanedioic acid, 12-oxo-, dimethyl ester
CAS No:102934-61-2
MF:C25H46O5
MW:426.629748821259
CID:1137299
PubChem ID:13418792
Update Time:2025-04-20
Tricosanedioic acid, 12-oxo-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Tricosanedioic acid, 12-oxo-, dimethyl ester
- dimethyl 12-oxotricosanedioate
- 102934-61-2
- DTXSID20540216
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- Inchi: 1S/C25H46O5/c1-29-24(27)21-17-13-9-5-3-7-11-15-19-23(26)20-16-12-8-4-6-10-14-18-22-25(28)30-2/h3-22H2,1-2H3
- InChI Key: BCYRKRVDJLVEAN-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCC(=O)OC)CCCCCCCCCCC(=O)OC
Computed Properties
- Exact Mass: 426.33468
- Monoisotopic Mass: 426.33452456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 24
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
Tricosanedioic acid, 12-oxo-, dimethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
102934-61-2 (Tricosanedioic acid, 12-oxo-, dimethyl ester) Related Products
- 2052-15-5(Butyl 4-oxopentanoate)
- 112-39-0(Methyl palmitate)
- 110-42-9(Methyl decanoate)
- 539-88-8(Ethyl levulinate)
- 627-91-8(Monomethyl adipate)
- 627-93-0(Dimethyl adipate)
- 1731-79-9(Dimethyl dodecanedioate)
- 1732-09-8(Dimethyl octanedioate)
- 1830-54-2(Dimethyl acetone-1,3-dicarboxylate)
- 624-45-3(Methyl levulinate)
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